Cas no 1781070-13-0 (2-(4-bromo-5-methylthiophen-2-yl)pyrrolidine)

• Product name: 2-(4-bromo-5-methylthiophen-2-yl)pyrrolidine
• CAS No: 1781070-13-0
• MF: C₉H₁₂BrNS
• MW: 246.167280197144
• CID: 5972398
• PubChem ID: 84803143

2-(4-bromo-5-methylthiophen-2-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-5-methylthiophen-2-yl)pyrrolidine
• 1781070-13-0
• EN300-1920164

• Inchi： 1S/C9H12BrNS/c1-6-7(10)5-9(12-6)8-3-2-4-11-8/h5,8,11H,2-4H2,1H3
• InChI Key： OONVDKYQVMBKMX-UHFFFAOYSA-N
• SMILES： BrC1=C(C)SC(=C1)C1CCCN1

Computed Properties

• Exact Mass: 244.98738g/mol
• Monoisotopic Mass: 244.98738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.3Ų

Additional information on 2-(4-bromo-5-methylthiophen-2-yl)pyrrolidine

Comprehensive Guide to 2-(4-bromo-5-methylthiophen-2-yl)pyrrolidine (CAS No. 1781070-13-0): Properties, Applications, and Market Insights

2-(4-bromo-5-methylthiophen-2-yl)pyrrolidine (CAS No. 1781070-13-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated thiophene derivative, featuring a pyrrolidine moiety, serves as a versatile building block in organic synthesis. With the rising demand for small molecule drug discovery and crop protection agents, this compound has become increasingly relevant in modern chemical applications.

The molecular structure of 2-(4-bromo-5-methylthiophen-2-yl)pyrrolidine combines the electron-rich properties of thiophene with the conformational flexibility of pyrrolidine, making it particularly valuable for designing bioactive molecules. Researchers frequently utilize this compound in medicinal chemistry projects, especially those targeting central nervous system disorders and metabolic diseases, which are among the most searched health topics in recent years.

From a synthetic perspective, the bromine substituent at the 4-position of the thiophene ring offers excellent opportunities for further functionalization through cross-coupling reactions. This characteristic has made CAS 1781070-13-0 particularly valuable in palladium-catalyzed reactions, a hot topic in contemporary organic chemistry research. The compound's stability under various reaction conditions contributes to its popularity in high-throughput screening and combinatorial chemistry applications.

In the pharmaceutical sector, 2-(4-bromo-5-methylthiophen-2-yl)pyrrolidine derivatives have shown promise in addressing some of today's most pressing medical challenges. Recent studies have explored its potential in developing treatments for neurodegenerative diseases, a subject of intense public interest as populations age globally. The compound's ability to modulate biological targets in the brain makes it particularly relevant to current research trends.

The agrochemical industry has also shown growing interest in thiophene-pyrrolidine hybrids like CAS 1781070-13-0. With increasing concerns about food security and sustainable agriculture dominating environmental discussions, researchers are investigating this compound's potential in developing novel crop protection agents with improved environmental profiles. Its structural features may contribute to enhanced biodegradability compared to traditional agrochemicals.

From a market perspective, the demand for 2-(4-bromo-5-methylthiophen-2-yl)pyrrolidine has been steadily increasing, particularly from contract research organizations and pharmaceutical development companies. The compound's custom synthesis and scale-up production have become frequent search terms among procurement specialists, reflecting its growing commercial importance. Suppliers are responding by improving purity standards and developing more efficient synthetic routes to meet researcher needs.

Analytical characterization of 1781070-13-0 typically involves advanced techniques such as NMR spectroscopy and mass spectrometry, which are essential for verifying the compound's identity and purity. These quality control measures are particularly important given the compound's application in drug discovery pipelines, where impurities can significantly impact biological screening results. The development of robust analytical methods for this compound has been an active area of research.

Environmental and safety considerations for 2-(4-bromo-5-methylthiophen-2-yl)pyrrolidine handling follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation systems are recommended during manipulation. These safety aspects are increasingly important to researchers, as evidenced by growing searches for green chemistry alternatives and sustainable laboratory practices.

The future outlook for CAS 1781070-13-0 appears promising, with potential applications expanding into material science and electronic chemicals. The unique electronic properties of the thiophene-pyrrolidine system make it interesting for developing organic semiconductors, a field experiencing rapid growth due to the demand for flexible electronics. This diversification of applications suggests that interest in this compound will likely continue to grow across multiple scientific disciplines.

For researchers working with 2-(4-bromo-5-methylthiophen-2-yl)pyrrolidine, staying informed about the latest synthetic methodologies and application studies is crucial. The compound's versatility ensures its continued relevance in addressing some of today's most significant scientific challenges, from healthcare innovations to agricultural advancements. As research progresses, we can anticipate new discoveries that will further expand the utility of this interesting molecular scaffold.